4-Cyclopropoxy-2-ethyl-5-methylpyridine

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-ethyl-5-methylpyridine
• InChI: InChI=1S/C11H15NO/c1-3-9-6-11(8(2)7-12-9)13-10-4-5-10/h6-7,10H,3-5H2,1-2H3
• InChI Key: LZTDDHZUBYSYNA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=N1)C)OC2CC2

Description

4-Cyclopropoxy-2-ethyl-5-methylpyridine is a pyridine derivative featuring a cyclopropoxy substituent at the 4-position, an ethyl group at the 2-position, and a methyl group at the 5-position. The cyclopropoxy group introduces unique steric and electronic properties due to its strained three-membered ring, which may influence reactivity, stability, and biological activity compared to other substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-2-ethyl-5-methylpyridine can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 2-ethyl-5-methylpyridine with cyclopropyl alcohol in the presence of a strong acid catalyst can yield the desired compound. The reaction typically requires heating to facilitate the formation of the cyclopropoxy group.

Industrial Production Methods: Industrial production of 4-Cyclopropoxy-2-ethyl-5-methylpyridine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency of the production process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-2-ethyl-5-methylpyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can convert the pyridine ring to piperidine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the pyridine ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Halogenating agents, alkylating agents, and nucleophiles are commonly employed.

Major Products Formed:

Oxidation: Pyridine N-oxides.

Reduction: Piperidine derivatives.

Substitution: Various substituted pyridine derivatives depending on the reagents used.

Scientific Research Applications

4-Cyclopropoxy-2-ethyl-5-methylpyridine has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for drug development due to its unique structural features.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-ethyl-5-methylpyridine involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes by forming stable complexes, thereby affecting metabolic pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Substituent Effects on Physical Properties

Substituents significantly alter physical properties such as boiling points, solubility, and polarity. Below is a comparative analysis:

Compound	Substituents	Boiling Point	Solubility	Reference
5-Ethyl-2-Methylpyridine	2-Ethyl, 5-Methyl	~190°C (estimated)	Soluble in organic solvents
2-Methoxy-4-methyl-5-nitropyridine	2-Methoxy, 4-Methyl, 5-Nitro	Not reported	Polar, moderate in DMSO
5-Cyclopentyl-2-(4-methylphenyl)pyridine	5-Cyclopentyl, 2-(4-Methylphenyl)	Not reported	Low water solubility
4-Cyclopropoxy-2-ethyl-5-methylpyridine	4-Cyclopropoxy, 2-Ethyl, 5-Methyl	Higher (due to cyclopropoxy polarity)	Lower aqueous solubility (bulky substituent)	Inferred

Key Observations :

• The cyclopropoxy group increases molecular polarity compared to alkyl groups (e.g., ethyl, methyl), elevating boiling points relative to 5-Ethyl-2-Methylpyridine .
• Bulky substituents like cyclopentyl (in ) or cyclopropoxy reduce water solubility due to steric hindrance and non-polar character.

Reactivity and Stability

Substituent electronic and steric effects dictate reactivity:

Compound	Substituent Effects	Reactivity Notes
4-Cyclopropoxy-2-ethyl-5-methylpyridine	Electron-donating cyclopropoxy, steric strain	May undergo cyclopropane ring-opening under acidic or oxidative conditions .
2-Methoxy-4-methyl-5-nitropyridine	Methoxy (electron-donating), nitro (electron-withdrawing)	Stabilizes ring; nitro group directs electrophilic substitution to meta positions .
5-Cyclopentyl-2-(4-methylphenyl)pyridine	Bulky cyclopentyl group	Steric hindrance slows nucleophilic attacks .

Key Observations :

• The cyclopropoxy group’s strained ring may enhance susceptibility to ring-opening reactions compared to unstrained alkoxy groups (e.g., methoxy in ).
• Electron-withdrawing groups (e.g., nitro in ) increase pyridine ring electrophilicity, whereas electron-donating groups (e.g., methoxy, cyclopropoxy) reduce it.